Cas no 1267385-21-6 (1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267385-21-6
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5565036
• PubChem ID: 62055913
• Update Time: 2025-10-22

1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1592814
• AKOS011333191
• 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1267385-21-6

• Inchi： 1S/C12H21N3O2/c1-4-5-6-7-8-15-11(9(2)3)10(12(16)17)13-14-15/h9H,4-8H2,1-3H3,(H,16,17)
• InChI Key： GSPMAURNTXPYLX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)C)N(CCCCCC)N=N1)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-Hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No: 1267385-21-6)

The compound 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No: 1267385-21-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a triazole ring substituted with a hexyl group at position 1 and an isopropyl group at position 5, along with a carboxylic acid group at position 4. These substituents contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the potential of triazole-based compounds in various applications, particularly in the development of advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The carboxylic acid group in 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid plays a crucial role in coordinating with metal ions, making it an ideal candidate for constructing MOFs with high surface area and porosity. These materials are promising for gas storage, catalysis, and sensing applications.

In addition to its role in materials science, this compound has also been explored for its potential in pharmaceuticals. The triazole ring is known for its ability to act as a bioisostere of other heterocycles, offering opportunities for drug design. Researchers have investigated the anti-inflammatory properties of similar triazole derivatives, suggesting that 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid could be a lead compound for developing novel anti-inflammatory agents.

The synthesis of 1-hexyl-5-(propan-2-yll)-1H-triazole derivatives typically involves click chemistry reactions, such as the Huisgen cycloaddition between azides and alkynes. This method is highly efficient and selective, making it a cornerstone in the construction of complex molecules. Recent advancements in click chemistry have further enhanced the scalability and sustainability of such reactions, paving the way for large-scale production of this compound.

From an environmental perspective, the biodegradability and eco-friendliness of triazole-based compounds have been under scrutiny. Studies indicate that certain triazoles can persist in the environment due to their recalcitrant nature. However, researchers are actively exploring methods to improve the biodegradation of these compounds through structural modifications. The presence of hydrocarbon chains like the hexyl group in this molecule may influence its environmental fate and toxicity profiles.

In summary, CAS No: 1267385-21-B, or 1-hexyl-N-propanoic acid derivative, represents a versatile building block with applications spanning multiple disciplines. Its unique structure and functional groups make it a valuable compound for both academic research and industrial applications. As research continues to uncover new functionalities and optimizations for this molecule, its role in advancing materials science and pharmaceuticals is expected to grow significantly.